Cas no 143446-15-5 (1H-Pyrrole-2-carboxylic acid, 5-(4-fluorophenyl)-, ethyl ester)

• Product Name: 1H-Pyrrole-2-carboxylic acid, 5-(4-fluorophenyl)-, ethyl ester
• CAS No: 143446-15-5
• MF: C₁₃H₁₂FNO₂
• MW: 233.238286972046
• CID: 1313325
• PubChem ID: 10036957
• Update Time: 2025-04-20

1H-Pyrrole-2-carboxylic acid, 5-(4-fluorophenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylic acid, 5-(4-fluorophenyl)-, ethyl ester
• ethyl 5-(4-fluorophenyl)-1H-pyrrole-2-carboxylate
• 143446-15-5
• DTXSID10434554

• Inchi： 1S/C13H12FNO2/c1-2-17-13(16)12-8-7-11(15-12)9-3-5-10(14)6-4-9/h3-8,15H,2H2,1H3
• InChI Key： QPIFYSSDEJCSIB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC=C(C(=O)OCC)N1

Computed Properties

• Exact Mass: 233.08526
• Monoisotopic Mass: 233.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• PSA: 42.09